3-Bromo-5-isobutoxybenzoic acid
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Overview
Description
3-Bromo-5-isobutoxybenzoic acid is a chemical compound with the CAS Number: 1228956-99-7 . It has a molecular weight of 273.13 . The compound is solid in its physical form .
Physical and Chemical Properties Analysis
This compound is a solid compound . It has a molecular weight of 273.13 . Unfortunately, more detailed physical and chemical properties are not available in the retrieved data.Scientific Research Applications
Synthesis and Structural Characterization
Bromo-substituted benzoic acids serve as intermediates for preparing various medicaments, indicating their significance in pharmaceutical research and development. For example, 4-bromo-3,5-dihydroxybenzoic acid has been identified as an intermediate in the synthesis of pyrimidine medicaments, showcasing its role in the development of potential therapeutic agents (Xu Dong-fang, 2000).
Biological Activity
Compounds structurally related to 3-Bromo-5-isobutoxybenzoic acid, such as 3-Aryl-5-(3'-bromo/chlorophenyl)isoxazole derivatives, have been prepared and screened for their antitubercular and antimicrobial activities. This highlights the potential of bromo-substituted compounds in contributing to the development of new antimicrobial agents, addressing the growing concern over antibiotic resistance (K. Popat, K. Nimavat, V. Kachhadia, H. Joshi, 2004).
Corrosion Inhibition
Research has also explored the application of bromo-substituted benzoic acids in materials science, particularly in corrosion inhibition. 3-Hydroxybenzoic acid, for instance, has been studied for its potential use as a corrosion inhibitor for stainless steel in environmentally friendly pickling solutions, suggesting that similar compounds could be explored for protective applications in industrial processes (L. Narváez, E. Cano, D. Bastidas, 2005).
Supramolecular Chemistry
The ability of bromo-substituted benzoic acids to form supramolecular assemblies with N-donor compounds has been demonstrated. This indicates their potential in the design of new materials with specific molecular recognition capabilities, which could be important for developing sensors, catalysts, or materials for separation technologies (S. Varughese, V. Pedireddi, 2006).
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that benzoic acid derivatives often interact with various enzymes and receptors in the body, influencing their function .
Mode of Action
Benzoic acid derivatives are known to interact with their targets through various mechanisms, such as free radical reactions, nucleophilic substitution, and oxidation .
Biochemical Pathways
It’s known that benzoic acid derivatives can participate in suzuki–miyaura cross-coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-Bromo-5-isobutoxybenzoic acid. Factors such as temperature, pH, and the presence of other compounds can affect the compound’s stability and its interactions with its targets .
Properties
IUPAC Name |
3-bromo-5-(2-methylpropoxy)benzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrO3/c1-7(2)6-15-10-4-8(11(13)14)3-9(12)5-10/h3-5,7H,6H2,1-2H3,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSRVOTBVNZYOKD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COC1=CC(=CC(=C1)C(=O)O)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30681821 |
Source
|
Record name | 3-Bromo-5-(2-methylpropoxy)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30681821 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.12 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1228956-99-7 |
Source
|
Record name | 3-Bromo-5-(2-methylpropoxy)benzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1228956-99-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Bromo-5-(2-methylpropoxy)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30681821 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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